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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromododecanoic acid, also known as 2-bromolauric acid, is a halogenated fatty acid that
serves as a versatile intermediate in organic synthesis. Its unique chemical structure, featuring
a bromine atom at the alpha-position to the carboxylic acid, makes it a valuable building block
for the synthesis of a variety of compounds, particularly in the fields of surfactant chemistry and
drug discovery. This technical guide provides a comprehensive overview of the chemical and
physical properties, synthesis, and applications of 2-bromododecanoic acid, with a focus on
its relevance to researchers and professionals in drug development.

Chemical and Physical Properties

2-Bromododecanoic acid is a C12 fatty acid derivative. The presence of the electronegative
bromine atom on the alpha-carbon significantly influences its reactivity and physical properties
compared to its parent compound, dodecanoic acid.

Table 1: Physical and Chemical Properties of 2-Bromododecanoic Acid
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Property Value Reference(s)
CAS Number 111-56-8 [1112][3]
Molecular Formula C12H23BrO2 [2]

Molecular Weight 279.21 g/mol [2]

Off-white to slightly brown
Appearance ] ] [4]
crystalline solid

Melting Point 30-32 °C [4]

Boiling Point 157-159 °C at 2 mmHg [4]

N Soluble in methanol (1g/10
Solubility [4]
mL, clear, colorless)

Purity >97% [2]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Key Features and References
1H NMR Data available from SpectraBase.[1]
13C NMR Data available from SpectraBase.[1]
Infrared (IR) Spectroscopy Data available from SpectraBase.[1]
Mass Spectrometry (MS) Data available from PubChem.[1]

Synthesis and Experimental Protocols

The primary method for the synthesis of 2-bromododecanoic acid is the alpha-bromination of
dodecanoic acid, a reaction famously known as the Hell-Volhard-Zelinsky (HVZ) reaction. This
reaction involves the treatment of a carboxylic acid with bromine in the presence of a catalytic
amount of phosphorus triboromide (PBrs).
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Experimental Protocol: Synthesis of 2-
Bromododecanoic Acid via Hell-Volhard-Zelinsky
Reaction

This protocol is a generalized procedure based on established methodologies for the HVZ
reaction.

Materials:

Dodecanoic acid (lauric acid)

e Bromine (Br2)

o Phosphorus tribromide (PBr3) or red phosphorus
e Anhydrous diethyl ether or carbon tetrachloride
« Distilled water

e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Heating mantle

o Separatory funnel

Rotary evaporator
Procedure:

¢ Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a
dropping funnel, place dodecanoic acid.
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Catalyst Addition: Add a catalytic amount of phosphorus tribromide (approximately 0.1
equivalents) to the flask. Alternatively, a small amount of red phosphorus can be used, which
will react with bromine in situ to form PBrs.

Bromination: Slowly add bromine (1.1 to 1.2 equivalents) to the reaction mixture through the
dropping funnel. The reaction can be exothermic and should be controlled by cooling the
flask in an ice bath if necessary.

Heating: After the addition of bromine is complete, gently heat the reaction mixture to reflux.
The reaction is typically heated for several hours until the evolution of hydrogen bromide gas
ceases.

Work-up:
o Cool the reaction mixture to room temperature.

o Carefully add water to the mixture to quench any remaining PBrs and to hydrolyze the
intermediate acyl bromide.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether or
another suitable organic solvent.

o Wash the organic layer with water and then with a saturated sodium bicarbonate solution
to remove any unreacted acid and HBr.

o Wash again with water and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Purification:

o Filter off the drying agent.

o Remove the solvent using a rotary evaporator.

o The crude 2-bromododecanoic acid can be further purified by vacuum distillation or
recrystallization.
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Caption: Workflow for the synthesis of 2-Bromododecanoic acid.

Applications in Research and Drug Development

2-Bromododecanoic acid is a key starting material for the synthesis of various molecules with
potential biological activity. Its primary application in this context is in the preparation of N-acyl
amino acids and other lipid derivatives.

Synthesis of N-Acyl Amino Acids

N-acyl amino acids are a class of lipid signaling molecules that are involved in a variety of
physiological processes. They are synthesized by the acylation of an amino acid with a fatty
acid derivative, such as an acyl chloride or, in this case, an alpha-bromo fatty acid.

Experimental Protocol: Synthesis of N-(2-
bromododecanoyl)glycine

This protocol outlines the synthesis of an N-acyl amino acid using 2-bromododecanoic acid
and glycine.

Materials:
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» 2-Bromododecanoic acid

e Glycine

o Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent
e N,N-Dimethylformamide (DMF) or other suitable solvent

e Sodium bicarbonate

o Ethyl acetate

e Hydrochloric acid (HCI)

e Brine

e Anhydrous sodium sulfate

Procedure:

» Activation of Carboxylic Acid: Dissolve 2-bromododecanoic acid in an anhydrous solvent
like DMF. Add a coupling agent such as DCC (1.1 equivalents) and stir the mixture at 0 °C
for 30 minutes.

o Coupling Reaction: In a separate flask, dissolve glycine in a solution of sodium bicarbonate
in water. Add this aqueous solution to the activated 2-bromododecanoic acid solution and
stir the reaction mixture overnight at room temperature.

o Work-up:

o Filter off the dicyclohexylurea byproduct.

[¢]

Acidify the filtrate with dilute HCI to pH 2-3.

[¢]

Extract the product with ethyl acetate.

[e]

Wash the organic layer with water and then with brine.

o

Dry the organic layer over anhydrous sodium sulfate.
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 Purification:
o Filter off the drying agent.
o Remove the solvent under reduced pressure.

o The crude N-(2-bromododecanoyl)glycine can be purified by column chromatography or
recrystallization.
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Caption: Synthesis of an N-acyl amino acid derivative.

Potential Roles in Modulating Biological Pathways

While specific signaling pathways directly modulated by 2-bromododecanoic acid are not
extensively documented, its derivatives, particularly N-acyl amino acids, are known to be part
of the endocannabinoidome, a complex lipid signaling system. These molecules can interact
with various receptors and enzymes, thereby influencing physiological processes.

Furthermore, 2-bromo fatty acids have been shown to act as inhibitors of enzymes involved in
lipid metabolism. This suggests that 2-bromododecanoic acid and its derivatives could be
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valuable tools for studying and potentially targeting these pathways in the context of metabolic
diseases and cancer.

Synthesis

2-Bromododecanoic Acid
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N-Acyl Amino Acid Derivative

Potential Biological Interaction
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Caption: Potential role in signaling pathways.

Safety and Handling

2-Bromododecanoic acid is classified as an irritant. It is important to handle this compound
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-bromododecanoic-acid-cas-111-56-8
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromododecanoic-acid-cas-111-56-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Bromododecanoic acid (CAS 111-56-8) is a valuable chemical intermediate with significant
potential in the synthesis of surfactants and biologically active molecules. Its straightforward
synthesis via the Hell-Volhard-Zelinsky reaction and its utility as a precursor to N-acyl amino
acids make it a compound of interest for researchers in organic chemistry, materials science,
and drug discovery. Further investigation into the biological activities of its derivatives may
unveil novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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